6-bromo-4,4-dimethyl-8-(propan-2-yl)-3,4-dihydro-2H-chromene

• Molecular Formula: C14H19BrO
• Molecular Weight: 283.20 g/mol
• IUPAC Name: 6-bromo-4,4-dimethyl-8-propan-2-yl-2,3-dihydrochromene
• InChI: InChI=1S/C14H19BrO/c1-9(2)11-7-10(15)8-12-13(11)16-6-5-14(12,3)4/h7-9H,5-6H2,1-4H3
• InChI Key: PWSZRWBGGYJGLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2C(=CC(=C1)Br)C(CCO2)(C)C

Description

6-bromo-4,4-dimethyl-8-(propan-2-yl)-3,4-dihydro-2H-chromene is a useful research compound. Its molecular formula is C14H19BrO and its molecular weight is 283.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Bromo-1-[(3-methylbut-3-en-1-yl)oxy]-2-(propan-2-yl)benzene (293 mg, 1.03 mmol) dissolved in dichloromethane (3.10 mL) was cooled to 0° C. and aluminum chloride (138 mg, 1.03 mmol) in dichloromethane (3.0 mL) was added via a syringe. The reaction mixture was stirred at 0° C. for 30 minutes. It was then poured into an Erlenmeyer flask containing a 10% aqueous NaOH solution and ice. The mixture was extracted with dichloromethane (2×), and the combined organic layers were dried over Na2SO4, filtered, and concentrated under vacuum. The crude residue was purified by silica gel chromatography, eluting with 0-10% EtOAc/Hexanes to give the title compound as a colorless oil.